Cas no 120925-50-0 (1-Octanol, 2-methyl-, (R)-)
1-Octanol, 2-methyl-, (R)- structure
Product Name:1-Octanol, 2-methyl-, (R)-
CAS No:120925-50-0
MF:C9H20O
MW:144.254503250122
CID:1211647
PubChem ID:10130025
Update Time:2025-04-20
1-Octanol, 2-methyl-, (R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octanol, 2-methyl-, (R)-
- (2R)-2-methyl-1-octanol
- IGVGCQGTEINVOH-SECBINFHSA-N
- UNII-33G823889O
- (-)-2-Methyl-1-octanol
- 2-Methyloctanol, (R)-
- 120925-50-0
- Q27256266
- 33G823889O
- (R)-2-methyloctanol
- (R)-2-Methyl-1-octanol
- SCHEMBL8417136
- 1-Octanol, 2-methyl-, (2R)-
-
- Inchi: 1S/C9H20O/c1-3-4-5-6-7-9(2)8-10/h9-10H,3-8H2,1-2H3
- InChI Key: IGVGCQGTEINVOH-UHFFFAOYSA-N
- SMILES: CCCCCCC(CO)C
Computed Properties
- Exact Mass: 144.151415257g/mol
- Monoisotopic Mass: 144.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 61.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2Ų
1-Octanol, 2-methyl-, (R)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
120925-50-0 (1-Octanol, 2-methyl-, (R)-) Related Products
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- 5333-42-6(2-Octyldodecane-1-ol)
- 4415-82-1(cyclobutylmethanol)
- 626-89-1(4-Methyl-1-pentanol)
- 616-16-0((R)-2-Methylbutanol)
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- 100-49-2(Cyclohexanemethanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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